1-(2-Methoxyphenyl)-4-{[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]methyl}piperazine

• IUPAC Name: 2-[[4-(2-methoxyphenyl)piperazin-1-yl]methyl]-5-(4-methylphenyl)-1,3,4-oxadiazole
• InChI: InChI=1S/C21H24N4O2/c1-16-7-9-17(10-8-16)21-23-22-20(27-21)15-24-11-13-25(14-12-24)18-5-3-4-6-19(18)26-2/h3-10H,11-15H2,1-2H3
• InChI Key: WGKDKTAENRAAEL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NN=C(O2)CN3CCN(CC3)C4=CC=CC=C4OC
• Molecular Formula: C21H24N4O2
• Molecular Weight: 364.4 g/mol

Description

The compound you mentioned seems to be a complex organic molecule that contains a piperazine ring. Piperazine is a cyclic organic compound that consists of a six-membered ring containing two nitrogen atoms at opposite positions in the ring. It is often found in many pharmaceuticals and drugs.

Physical And Chemical Properties Analysis

1-(2-Methoxyphenyl)piperazine has a molecular weight of 192.26, a boiling point of 130-133 °C/0.1 mmHg, a melting point of 35-40 °C, and a density of 1.095 g/mL at 25 °C.

Scientific Research Applications

Synthesis and Antimicrobial Activities

A novel synthesis approach for derivatives involving 1-(2-Methoxyphenyl)-4-{[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]methyl}piperazine has been explored to evaluate their antimicrobial activities. The Mannich base derivatives of these compounds have shown promising results in antimicrobial screenings, suggesting their potential in developing new antimicrobial agents (H. Bektaş et al., 2010).

Structural and Computational Analysis

The structural conformation and molecular interactions of novel 1-[5-(4-methoxy-phenyl)-[1,3,4]oxadiazol-2-yl]-piperazine derivatives have been elucidated through crystal structure studies and Density Functional Theory (DFT) calculations. These studies offer insights into the electronic and structural properties that contribute to their biological activities (K. Kumara et al., 2017).

Antioxidant Activity

A series of 1-(5-(4-methoxy-phenyl)-(1,3,4)oxadiazol-2-yl)-piperazine derivatives have been screened for antioxidant activities using various radical scavenging methods. These studies have identified certain derivatives with significant antioxidant potential, indicating their usefulness in combating oxidative stress-related conditions (L. Mallesha et al., 2014).

Anticonvulsant Activity

In vivo evaluations of novel 1-[5-(4-methoxy-phenyl)-[1,3,4]oxadiazol-2-yl]-piperazine derivatives have demonstrated potent anticonvulsant activities in animal models. These findings underscore the therapeutic potential of these derivatives in managing convulsive disorders (K. Harish et al., 2013).

Mechanism of Action

The mechanism of action of a compound depends on its structure and the biological system it interacts with. Piperazine derivatives are often found in many pharmaceuticals and drugs, where they can have various mechanisms of action.

Future Directions

The future directions in the research and application of piperazine derivatives could involve the development of new pharmaceuticals and drugs, given the prevalence of the piperazine scaffold in these areas.